91-99-6

M-Tolyldiethanolamine

In Stock

• CAS RN:
• 91-99-6

• Formula:
• C11H17NO2

• InChI:
• InChI=1S/C11H17NO2/c1-10-3-2-4-11(9-10)12(5-7-13)6-8-14/h2-4,9,13-14H,5-8H2,1H3

• InChIKey:
• VMNDRLYLEVCGAG-UHFFFAOYSA-N

• M-Tolyldiethanolamine, also known as M-Tolyldiethanolamine, is a useful research compound. Its molecular formula is C11H17NO2 and its molecular weight is 195.26 g/mol. The purity is usually 95%.

1,3-Diazaspiro(4.5)decane-2,4-dione, 3-(morpholinomethyl)-

• CAS RN:
• 891-99-6

• Formula:
• C13H21N3O3

• InChI:
• InChI=1S/C13H21N3O3/c17-11-13(4-2-1-3-5-13)14-12(18)16(11)10-15-6-8-19-9-7-15/h1-10H2,(H,14,18)

• InChIKey:
• OUQXQFJWDFYBAG-UHFFFAOYSA-N

• 1,3-Diazaspiro(4.5)decane-2,4-dione, 3-(morpholinomethyl)- is a useful research compound. Its molecular formula is C13H21N3O3 and its molecular weight is 267.32 g/mol. The purity is usually 95%.

N-[5-[(3,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-2-pyrimidin-2-ylsulfanylacetamide

• CAS RN:
• 5291-99-6

• Formula:
• C16H12Cl2N4OS2

• InChI:
• InChI=1S/C16H12Cl2N4OS2/c17-11-4-10(5-12(18)7-11)6-13-8-21-16(25-13)22-14(23)9-24-15-19-2-1-3-20-15/h1-5,7-8H,6,9H2,(H,21,22,23)

• InChIKey:
• JTKWGEKBVTUTOQ-UHFFFAOYSA-N

• N-[5-[(3,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-2-pyrimidin-2-ylsulfanylacetamide is a useful research compound. Its molecular formula is C16H12Cl2N4OS2 and its molecular weight is 411.3g/mol. The purity is usually 95%.

3,3-dibenzyl-7-methyl-N-(2-methylphenyl)indole-2-carboxamide

• CAS RN:
• 18391-99-6

• Formula:
• C31H28N2O

• InChI:
• InChI=1S/C31H28N2O/c1-22-12-9-10-19-27(22)32-30(34)29-31(20-24-14-5-3-6-15-24,21-25-16-7-4-8-17-25)26-18-11-13-23(2)28(26)33-29/h3-19H,20-21H2,1-2H3,(H,32,34)

• InChIKey:
• ONAPJGJWLYKECU-UHFFFAOYSA-N

• 3,3-dibenzyl-7-methyl-N-(2-methylphenyl)indole-2-carboxamide, also known as 3,3-dibenzyl-7-methyl-N-(2-methylphenyl)indole-2-carboxamide, is a useful research compound. Its molecular formula is C31H28N2O and its molecular weight is 444.6 g/mol. The purity is usually 95%.

4-(2-Methoxyphenyl)piperazinyl 4-nitrophenyl ketone

In Stock

• CAS RN:
• 21091-99-6

• Formula:
• C18H19N3O4

• InChI:
• InChI=1S/C18H19N3O4/c1-25-17-5-3-2-4-16(17)19-10-12-20(13-11-19)18(22)14-6-8-15(9-7-14)21(23)24/h2-9H,10-13H2,1H3

• InChIKey:
• BTSWBJKSKBKROS-UHFFFAOYSA-N

• 4-(2-Methoxyphenyl)piperazinyl 4-nitrophenyl ketone is a useful research compound. Its molecular formula is C18H19N3O4 and its molecular weight is 341.367. The purity is usually 95%.

2-(4-Chloro-2-methylphenoxy)-2-phenylacetic acid

In Stock

• CAS RN:
• 63891-99-6

• Formula:
• C15H13ClO3

• InChI:
• InChI=1S/C15H13ClO3/c1-10-9-12(16)7-8-13(10)19-14(15(17)18)11-5-3-2-4-6-11/h2-9,14H,1H3,(H,17,18)

• InChIKey:
• YNXFAEHDDVUDKC-UHFFFAOYSA-N

• 2-(4-Chloro-2-methylphenoxy)-2-phenylacetic acid is a useful research compound. Its molecular formula is C15H13ClO3 and its molecular weight is 276.71 g/mol. The purity is usually 95%.

1,2-Benzisoxazole-3-methanesulfonamide, 5-fluoro-

Usually In Stock

• CAS RN:
• 68291-99-6

• Formula:
• C8H7FN2O3S

• InChI:
• InChI=1S/C8H7FN2O3S/c9-5-1-2-8-6(3-5)7(11-14-8)4-15(10,12)13/h1-3H,4H2,(H2,10,12,13)

• InChIKey:
• WORADDHHZSLCQT-UHFFFAOYSA-N

• 1,2-Benzisoxazole-3-methanesulfonamide, 5-fluoro- is a useful research compound. Its molecular formula is C8H7FN2O3S and its molecular weight is 230.22 g/mol. The purity is usually 95%.

4-Bromothiophene-2-carbonitrile

In Stock

• CAS RN:
• 18791-99-6

• Formula:
• C5H2BrNS

• InChI:
• InChI=1S/C5H2BrNS/c6-4-1-5(2-7)8-3-4/h1,3H

• InChIKey:
• DJYVXBJLHPKUKS-UHFFFAOYSA-N

• 4-Bromothiophene-2-carbonitrile is a useful research compound. Its molecular formula is C5H2BrNS and its molecular weight is 188.05 g/mol. The purity is usually 95%.

Propane-1,2,3-triamine

Usually In Stock

• CAS RN:
• 21291-99-6

• Formula:
• C3H11N3

• InChI:
• InChI=1S/C3H11N3/c4-1-3(6)2-5/h3H,1-2,4-6H2

• InChIKey:
• PZZICILSCNDOKK-UHFFFAOYSA-N

• Propane-1,2,3-triamine, also known as Propane-1,2,3-triamine, is a useful research compound. Its molecular formula is C3H11N3 and its molecular weight is 89.14 g/mol. The purity is usually 95%.

Cyclopentyl 3,5-difluorophenyl ketone

In Stock

• CAS RN:
• 898791-99-6

• Formula:
• C12H12F2O

• InChI:
• InChI=1S/C12H12F2O/c13-10-5-9(6-11(14)7-10)12(15)8-3-1-2-4-8/h5-8H,1-4H2

• InChIKey:
• ZFVGUJCUVBPFEU-UHFFFAOYSA-N

• Cyclopentyl 3,5-difluorophenyl ketone is a useful research compound. Its molecular formula is C12H12F2O and its molecular weight is 210.22 g/mol. The purity is usually 95%.

N-(4-hydroxycyclohexyl)benzamide

In Stock

• CAS RN:
• 204691-99-6

• Formula:
• C13H17NO2

• InChI:
• InChI=1S/C13H17NO2/c15-12-8-6-11(7-9-12)14-13(16)10-4-2-1-3-5-10/h1-5,11-12,15H,6-9H2,(H,14,16)

• InChIKey:
• BZUUTGWBZYOHDM-UHFFFAOYSA-N

• N-(4-hydroxycyclohexyl)benzamide is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.28 g/mol. The purity is usually 95%.

2-(1H-1,3-benzodiazol-2-yl)-1-(4-nitrophenyl)ethan-1-one

In Stock

• CAS RN:
• 327091-99-6

• Formula:
• C15H11N3O3

• InChI:
• InChI=1S/C15H11N3O3/c19-14(10-5-7-11(8-6-10)18(20)21)9-15-16-12-3-1-2-4-13(12)17-15/h1-8H,9H2,(H,16,17)

• InChIKey:
• JEJGEGYUJTXFRK-UHFFFAOYSA-N

• 2-(1H-1,3-benzodiazol-2-yl)-1-(4-nitrophenyl)ethan-1-one is a useful research compound. Its molecular formula is C15H11N3O3 and its molecular weight is 281.271. The purity is usually 95%.

1-(2,4-Dichlorophenyl)-3-(2-thienyl)-2-propen-1-one

In Stock

• CAS RN:
• 940291-99-6

• Formula:
• C13H8Cl2OS

• InChI:
• InChI=1S/C13H8Cl2OS/c14-9-3-5-11(12(15)8-9)13(16)6-4-10-2-1-7-17-10/h1-8H/b6-4+

• InChIKey:
• VTGXROIWNWMNKF-GQCTYLIASA-N

• 1-(2,4-Dichlorophenyl)-3-(2-thienyl)-2-propen-1-one is a useful research compound. Its molecular formula is C13H8Cl2OS and its molecular weight is 283.2g/mol. The purity is usually 95%.

2-(Chroman-8-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

In Stock

• CAS RN:
• 937591-99-6

• Formula:
• C15H21BO3

• InChI:
• InChI=1S/C15H21BO3/c1-14(2)15(3,4)19-16(18-14)12-9-5-7-11-8-6-10-17-13(11)12/h5,7,9H,6,8,10H2,1-4H3

• InChIKey:
• KPZLZRFLKYIMPY-UHFFFAOYSA-N

• 2-(Chroman-8-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C15H21BO3 and its molecular weight is 260.14 g/mol. The purity is usually 95%.

1-(Chloroacetyl)piperidin-4-amine hydrochloride

In Stock

• CAS RN:
• 1158291-99-6

• Formula:
• C7H14Cl2N2O

• InChI:
• InChI=1S/C7H13ClN2O.ClH/c8-5-7(11)10-3-1-6(9)2-4-10;/h6H,1-5,9H2;1H

• InChIKey:
• OJPDGOZBJXJZLU-UHFFFAOYSA-N

• 1-(Chloroacetyl)piperidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C7H14Cl2N2O and its molecular weight is 213.1 g/mol. The purity is usually 95%.

N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)cyclopropanecarboxamide

In Stock

• CAS RN:
• 1797091-99-6

• Formula:
• C12H17NO2S

• InChI:
• InChI=1S/C12H17NO2S/c1-8-3-6-11(16-8)10(15-2)7-13-12(14)9-4-5-9/h3,6,9-10H,4-5,7H2,1-2H3,(H,13,14)

• InChIKey:
• VATXPNOKIIDBGD-UHFFFAOYSA-N

• N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C12H17NO2S and its molecular weight is 239.33. The purity is usually 95%.

8-Phenyl-1-thia-4-azaspiro[4.5]decan-3-one

In Stock

• CAS RN:
• 1221791-99-6

• Formula:
• C14H17NOS

• InChI:
• InChI=1S/C14H17NOS/c16-13-10-17-14(15-13)8-6-12(7-9-14)11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,15,16)

• InChIKey:
• ZZULYAVBOQSSIA-UHFFFAOYSA-N

• 8-Phenyl-1-thia-4-azaspiro[4.5]decan-3-one is a useful research compound. Its molecular formula is C14H17NOS and its molecular weight is 247.36 g/mol. The purity is usually 95%.

1-Phenyl-3-[4-(piperidylsulfonyl)phenyl]pyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 1234691-99-6

• Formula:
• C21H21N3O3S

• InChI:
• InChI=1S/C21H21N3O3S/c25-16-18-15-24(19-7-3-1-4-8-19)22-21(18)17-9-11-20(12-10-17)28(26,27)23-13-5-2-6-14-23/h1,3-4,7-12,15-16H,2,5-6,13-14H2

• InChIKey:
• YILPOCGOXYSHOR-UHFFFAOYSA-N

• 1-Phenyl-3-[4-(piperidylsulfonyl)phenyl]pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C21H21N3O3S and its molecular weight is 395.48. The purity is usually 95%.

4-(3-(Isobutylsulfonyl)azetidine-1-carbonyl)benzonitrile

In Stock

• CAS RN:
• 1797691-99-6

• Formula:
• C15H18N2O3S

• InChI:
• InChI=1S/C15H18N2O3S/c1-11(2)10-21(19,20)14-8-17(9-14)15(18)13-5-3-12(7-16)4-6-13/h3-6,11,14H,8-10H2,1-2H3

• InChIKey:
• KKNVCAKBCAMWLP-UHFFFAOYSA-N

• 4-(3-(Isobutylsulfonyl)azetidine-1-carbonyl)benzonitrile is a useful research compound. Its molecular formula is C15H18N2O3S and its molecular weight is 306.38. The purity is usually 95%.

N1-(2-(3-fluorophenyl)-2-methoxyethyl)-N2-(5-methylisoxazol-3-yl)oxalamide

In Stock

• CAS RN:
• 1797891-99-6

• Formula:
• C15H16FN3O4

• InChI:
• InChI=1S/C15H16FN3O4/c1-9-6-13(19-23-9)18-15(21)14(20)17-8-12(22-2)10-4-3-5-11(16)7-10/h3-7,12H,8H2,1-2H3,(H,17,20)(H,18,19,21)

• InChIKey:
• PRQNYVDGARSFDY-UHFFFAOYSA-N

• N1-(2-(3-fluorophenyl)-2-methoxyethyl)-N2-(5-methylisoxazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C15H16FN3O4 and its molecular weight is 321.308. The purity is usually 95%.

(2-Chloropyrimidin-5-yl)methanamine hydrochloride

In Stock

• CAS RN:
• 1289191-99-6

• Formula:
• C5H7Cl2N3

• InChI:
• InChI=1S/C5H6ClN3.ClH/c6-5-8-2-4(1-7)3-9-5;/h2-3H,1,7H2;1H

• InChIKey:
• IDQCTDJKUCONRZ-UHFFFAOYSA-N

• (2-Chloropyrimidin-5-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C5H7Cl2N3 and its molecular weight is 180.032. The purity is usually 95%.

(2-Chloropyrimidin-5-yl)methanamine hydrochloride

• CAS RN:
• 1289191-99-6; 933685-83-7

• Formula:
• C5H7Cl2N3

• InChI:
• InChI=1S/C5H6ClN3.ClH/c6-5-8-2-4(1-7)3-9-5;/h2-3H,1,7H2;1H

• InChIKey:
• IDQCTDJKUCONRZ-UHFFFAOYSA-N

• (2-Chloropyrimidin-5-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C5H7Cl2N3 and its molecular weight is 180.03. The purity is usually 95%.